1-(3,4-difluorobenzoyl)-N-(2-methoxyphenethyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-difluorobenzoyl)-N-(2-methoxyphenethyl)azetidine-3-carboxamide, also known as DFB-MA, is a novel azetidine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. DFB-MA belongs to the class of compounds known as protease inhibitors and has been found to exhibit potent inhibitory activity against a variety of proteases, including cysteine and serine proteases.
Scientific Research Applications
Synthesis and Characterization
Research in the field of synthetic chemistry has led to the development of novel compounds with potential therapeutic applications. For example, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been explored for their cytotoxic activity against cancer cells, demonstrating the interest in developing novel chemical entities for oncological research (Hassan, Hafez, & Osman, 2014). Similarly, the creation of benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines from visnaginone and khellinone as anti-inflammatory and analgesic agents highlights the versatility of synthetic chemistry in generating new molecules with specific biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Biological Activities and Applications
The biological evaluation of synthesized compounds is a crucial step in the discovery of new drugs and therapeutic agents. For instance, novel N-(ferrocenylmethyl)benzene-carboxamide derivatives have been synthesized and shown to exhibit cytotoxic effects on breast cancer cell lines, indicating their potential application in cancer therapy (Kelly et al., 2007). Another study focused on the oxidative synthesis of azacyclic derivatives, demonstrating the utility of hypervalent iodine species for generating bioactive substances, which could be beneficial in the synthesis of compounds with medicinal properties (Amano & Nishiyama, 2006).
properties
IUPAC Name |
1-(3,4-difluorobenzoyl)-N-[2-(2-methoxyphenyl)ethyl]azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F2N2O3/c1-27-18-5-3-2-4-13(18)8-9-23-19(25)15-11-24(12-15)20(26)14-6-7-16(21)17(22)10-14/h2-7,10,15H,8-9,11-12H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMZXVIAYVCJZTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2CN(C2)C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.